N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H11N3O4S/c1-22-11-7-10(18(20)21)8-12-13(11)16-15(23-12)17-14(19)9-5-3-2-4-6-9/h2-8H,1H3,(H,16,17,19)
• InChI Key: BFBKWTOAUNBCKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol
• CAS No.: 313404-27-2

Description

“N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide” is a chemical compound. It has a molecular formula of C15H11N3O4S. The compound is related to 4-methoxy-6-nitro-1,3-benzothiazol-2-amine, which has a linear formula of C8H7N3O3S.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a benzothiazole ring substituted with a nitro group and a methoxy group, and an amide linkage to a benzamide group.

Scientific Research Applications

Antitumor Agents

N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide derivatives have been synthesized and evaluated for their potential as antitumor agents. A specific study highlighted the synthesis of derivatives that exhibited selective cytotoxicity against tumorigenic cell lines, indicating their potential as cancer treatments. For example, a derivative was shown to possess excellent in vivo inhibitory effects on tumor growth, suggesting its utility as a biologically stable compound for cancer therapy (Yoshida et al., 2005).

Antiproliferative and Antioxidant Activities

Further investigations into benzothiazole derivatives have revealed their antiproliferative and antioxidant capacities. A particular study synthesized a range of benzimidazole/benzothiazole-2-carboxamides, evaluating them for antiproliferative activity against human cancer cells and antioxidative activity. The results identified compounds with promising antiproliferative activity and significant antioxidative potential, providing a basis for developing more efficient antioxidants or systems with antiproliferative activity (Cindrić et al., 2019).

Antidiabetic Screening

Benzothiazole derivatives have also been explored for their potential antidiabetic properties. A study on novel dihydropyrimidine derivatives, including N-substituted benzamides, demonstrated in vitro antidiabetic activity, highlighting the potential of these compounds in diabetes treatment (Lalpara et al., 2021).

Future Directions

The future directions for “N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide” could involve further studies on its synthesis, properties, and potential applications. Given the activities of related compounds, it might be interesting to explore its potential biological activities.